Cas no 355430-61-4 (2-(1-{[2-(3,4-dimethoxyphenyl)ethyl]amino}ethylidene)-2,3-dihydro-1H-indene-1,3-dione)

• Product Name: 2-(1-{[2-(3,4-dimethoxyphenyl)ethyl]amino}ethylidene)-2,3-dihydro-1H-indene-1,3-dione
• CAS No: 355430-61-4
• MF: C₂₁H₂₁NO₄
• MW: 351.395745992661
• MDL: MFCD00129638
• CID: 4649762
• Update Time: 2025-10-30

2-(1-{[2-(3,4-dimethoxyphenyl)ethyl]amino}ethylidene)-2,3-dihydro-1H-indene-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-(1-{[2-(3,4-dimethoxyphenyl)ethyl]amino}ethylidene)-1H-indene-1,3(2H)-dione
• 2-(1-{[2-(3,4-dimethoxyphenyl)ethyl]amino}ethylidene)-2,3-dihydro-1H-indene-1,3-dione

• MDL： MFCD00129638
• Inchi： 1S/C21H21NO4/c1-13(19-20(23)15-6-4-5-7-16(15)21(19)24)22-11-10-14-8-9-17(25-2)18(12-14)26-3/h4-9,12,22H,10-11H2,1-3H3
• InChI Key： TZCDNTRBMFSTAJ-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(=O)/C/1=C(/NCCC1=CC=C(OC)C(OC)=C1)\C

Additional information on 2-(1-{[2-(3,4-dimethoxyphenyl)ethyl]amino}ethylidene)-2,3-dihydro-1H-indene-1,3-dione

2-(1-{[2-(3,4-dimethoxyphenyl)ethyl]amino}ethylidene)-2,3-dihydro-1H-indene-1,3-dione: A Comprehensive Overview

2-(1-{[2-(3,4-dimethoxyphenyl)ethyl]amino}ethylidene)-2,3-dihydro-1H-indene-1,3-dione (CAS No. 355430-61-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indenones and is characterized by its unique structural features, including a substituted indene ring and a functionalized ethylidene group. The presence of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The molecular structure of 2-(1-{[2-(3,4-dimethoxyphenyl)ethyl]amino}ethylidene)-2,3-dihydro-1H-indene-1,3-dione is composed of a 2,3-dihydroindene core with a 1,3-diketone functionality. The ethylidene group is substituted with an amino moiety that is further functionalized with a 2-(3,4-dimethoxyphenyl)ethyl group. This intricate arrangement of functional groups contributes to the compound's potential as a lead molecule in the development of novel therapeutic agents.

Recent studies have highlighted the pharmacological potential of 2-(1-{[2-(3,4-dimethoxyphenyl)ethyl]amino}ethylidene)-2,3-dihydro-1H-indene-1,3-dione. One notable area of research has focused on its anti-inflammatory properties. In vitro and in vivo experiments have demonstrated that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it could be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 2-(1-{[2-(3,4-dimethoxyphenyl)ethyl]amino}ethylidene)-2,3-dihydro-1H-indene-1,3-dione has also shown potential as an antitumor agent. Preclinical studies have reported that it can induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the PI3K/Akt signaling pathway, which is frequently dysregulated in many types of cancer. These findings underscore its potential as a novel therapeutic agent for cancer treatment.

The pharmacokinetic properties of 2-(1-{[2-(3,4-dimethoxyphenyl)ethyl]amino}ethylidene)-2,3-dihydro-1H-indene-1,3-dione have also been investigated to assess its suitability for clinical development. Studies have shown that it exhibits favorable oral bioavailability and a reasonable half-life in animal models. These characteristics are crucial for ensuring effective drug delivery and sustained therapeutic effects. Furthermore, preliminary toxicology studies have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.

The synthesis of 2-(1-{[2-(3,4-dimethoxyphenyl)ethyl]amino}ethylidene)-2,3-dihydro-1H-indene-1,3-dione has been optimized using modern synthetic methods to improve yield and purity. Various synthetic routes have been explored to access this compound efficiently. One common approach involves the condensation of 2-acetylindanone with 2-(3,4-dimethoxyphenyl)ethylamine followed by cyclization to form the desired product. The use of mild reaction conditions and environmentally friendly solvents has been emphasized to ensure sustainable and scalable production processes.

The potential applications of 2-(1-{[2-(3,4-dimethoxyphenyl)ethyl]amino}ethylidene)-2,3-dihydro-1H-indene-1,3-dione extend beyond its direct therapeutic uses. It has also been utilized as a scaffold for the design and synthesis of novel compounds with enhanced biological activities. For instance, researchers have modified the ethylidene group or introduced additional functional groups to improve potency and selectivity. These efforts have led to the discovery of several promising lead compounds that are currently being evaluated in preclinical studies.

In conclusion, 2-(1-{[2-(3,4-dimethoxyphenyl)ethyl]amino}ethylidene)-2,3-dihydro-1H-indene-1,3-dione (CAS No. 355430-61-4) represents a fascinating molecule with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, paving the way for innovative treatments in various disease areas.